N-[(3-Chloro-4-fluorophenyl)methyl]-1-[(2-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-1-[(2-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H17Cl2FN2O2/c20-14-4-2-1-3-13(14)11-24-17(7-8-18(24)25)19(26)23-10-12-5-6-16(22)15(21)9-12/h1-6,9,17H,7-8,10-11H2,(H,23,26)
• InChI Key: FQFYMKTZYGDRDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)NCC2=CC(=C(C=C2)F)Cl)CC3=CC=CC=C3Cl
• Molecular Formula: C19H17Cl2FN2O2
• Molecular Weight: 395.3 g/mol

Description

This compound is a carboxamide, which is a functional group characterized by a carbonyl (C=O) linked to an amine (NH2). It also contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The presence of chloro and fluoro substituents on the phenyl rings could potentially affect the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction, followed by the introduction of the phenyl rings via a substitution or coupling reaction. The chloro and fluoro substituents could be introduced either before or after these steps, depending on the specific synthetic route.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring and the two phenyl rings, each bearing a halogen substituent. The spatial arrangement of these groups could affect the compound’s physical and chemical properties, as well as its reactivity.

Chemical Reactions Analysis

As a carboxamide, this compound could potentially undergo reactions such as hydrolysis, reduction, or reactions with electrophiles at the carbonyl carbon. The halogen substituents on the phenyl rings could also potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar carboxamide group could increase its solubility in polar solvents, while the halogen substituents could affect its reactivity.

Safety And Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. However, like all chemicals, it should be handled with care, and appropriate safety precautions should be taken when working with it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring different synthetic routes, investigating its reactivity, and testing its biological activity.

Please note that this is a general analysis based on the structure of the compound, and the actual properties and behavior of this specific compound could vary. For more accurate information, further research and experimental studies would be needed.